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Compound of Interest

Compound Name: Rhodium oxide

Cat. No.: B082144 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical information regarding the Chemical Abstracts

Service (CAS) numbers and comprehensive safety data for two common forms of rhodium
oxide: Rhodium(III) oxide and Rhodium(IV) oxide. This document is intended to serve as an

essential resource for laboratory personnel and researchers engaged in activities involving

these compounds.

Chemical Identification and Physical Properties
Rhodium oxides are inorganic compounds of rhodium and oxygen. The two most prevalent

forms are Rhodium(III) oxide (Rh₂O₃) and Rhodium(IV) oxide (RhO₂). Their identification and

key physical and chemical properties are summarized below.

Table 1: Chemical Identification of Rhodium Oxides
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Chemical
Name

CAS Number
Molecular
Formula

Molecular
Weight ( g/mol
)

Synonyms

Rhodium(III)

oxide

12036-35-0[1][2]

[3]
Rh₂O₃ 253.81[1][2]

Dirhodium

trioxide,

Rhodium

sesquioxide[2]

Rhodium(IV)

oxide

12137-27-8[4][5]

[6][7]
RhO₂ 134.90[4]

Rhodium

dioxide[4]

Table 2: Physical and Chemical Properties of Rhodium Oxides

Property
Rhodium(III) oxide (CAS:
12036-35-0)

Rhodium(IV) oxide (CAS:
12137-27-8)

Appearance
Grayish-black or black

powder[8]
Black crystalline solid[7][9]

Odor Odorless[8] Not available

Melting Point 1100 °C (decomposes)[8] 1050 °C (decomposes)[7][9]

Density 8.2 g/cm³[2] 7.2 g/cm³[7][9]

Solubility Insoluble in water and acids[3]
Insoluble in water and aqua

regia[7]

Stability
Stable under normal

conditions[8]
Stable under normal conditions

Safety and Hazard Information
Understanding the potential hazards associated with rhodium oxides is crucial for ensuring

laboratory safety. The following tables summarize the GHS classification and potential health

effects.

Table 3: GHS Hazard Classification
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Compound GHS Pictograms Signal Word Hazard Statements

Rhodium(III) oxide Warning

H315: Causes skin

irritationH319: Causes

serious eye

irritation[10]

Rhodium(IV) oxide

Not classified as

hazardous according

to GHS[9][11]

No signal word[9] None[9]

Table 4: Summary of Potential Health Effects and First Aid Measures
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Exposure Route
Rhodium(III) oxide
(CAS: 12036-35-0)

Rhodium(IV) oxide
(CAS: 12137-27-8)

First Aid Measures

Inhalation

May cause respiratory

tract irritation.[12]

Chronic inhalation

may lead to

respiratory

sensitization.[8]

May cause respiratory

irritation.

Remove to fresh air. If

breathing is difficult,

give oxygen. Seek

medical attention.[9]

[12]

Skin Contact
Causes skin irritation.

[10]

May cause mild skin

irritation.[13]

Wash off immediately

with soap and plenty

of water for at least 15

minutes. Remove

contaminated clothing.

Seek medical

attention if irritation

persists.[8][12]

Eye Contact
Causes serious eye

irritation.[10]

May cause eye

irritation.[13]

Rinse immediately

with plenty of water,

also under the eyelids,

for at least 15

minutes. Seek

immediate medical

attention.[8][12]

Ingestion

May cause

gastrointestinal

irritation.[12]

May be harmful if

swallowed.[13]

Do NOT induce

vomiting. Rinse mouth

with water. Seek

immediate medical

attention.[9][12]

Occupational Exposure Limits
Adherence to established occupational exposure limits is essential to minimize health risks.

Table 5: Occupational Exposure Limits for Rhodium Compounds
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Organization Limit Value (as Rh) Notes

OSHA (PEL) 0.1 mg/m³ Respirable fraction[8]

ACGIH (TLV) 1 mg/m³ [8]

NIOSH (REL) 0.1 mg/m³ (TWA) [3]

NIOSH (IDLH) 100 mg/m³ [3]

Handling, Storage, and Disposal
Proper handling and storage procedures are critical for the safe use of rhodium oxides.

Table 6: Handling and Storage Recommendations
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Aspect Recommendation

Ventilation
Use in a well-ventilated area, preferably in a

chemical fume hood.[8]

Personal Protective Equipment (PPE)

Wear appropriate protective gloves, safety

glasses with side-shields, and a lab coat. For

operations that may generate dust, a NIOSH-

approved respirator is recommended.[8][12]

Handling Practices

Avoid contact with skin, eyes, and clothing.

Avoid breathing dust. Wash hands thoroughly

after handling. Do not eat, drink, or smoke in the

work area.[8][14]

Storage

Store in a tightly closed container in a cool, dry,

and well-ventilated place. Keep away from

combustible materials and incompatible

substances such as strong reducing agents.[12]

[15]

Spill and Leak Procedures

For minor spills, sweep up the material, avoiding

dust generation, and place it in a suitable,

sealed container for disposal. For major spills,

evacuate the area and follow emergency

procedures.[14]

Disposal

Dispose of waste in accordance with local,

state, and federal regulations. Due to its value,

recovery and recycling are often preferred.[4]

Experimental Protocols and Methodologies
While specific, detailed experimental protocols for the safety testing of rhodium oxides are not

readily available in the public domain, established methodologies for similar materials can be

adapted.

Acute Inhalation Toxicity Assessment
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The OECD Test Guideline 403 for Acute Inhalation Toxicity provides a standardized method for

assessing the potential hazards of inhaled substances.[16][17][18]

Methodology Overview:

Test Substance Preparation: The rhodium oxide powder is aerosolized to create a

respirable atmosphere within an inhalation chamber. Particle size distribution is

characterized to ensure it is within the desired range for inhalation.[19]

Animal Model: Typically, young adult rats are used.[16]

Exposure: Animals are exposed to a specific concentration of the test substance for a

defined period (usually 4 hours). Both nose-only and whole-body exposure systems can be

used, with nose-only being preferred for aerosols.[19][20]

Observation: Following exposure, animals are observed for at least 14 days for signs of

toxicity, morbidity, and mortality. Body weight is monitored regularly.[16]

Pathology: At the end of the observation period, a gross necropsy is performed on all

animals.

Data Analysis: The median lethal concentration (LC50) is calculated, which is the

concentration of the substance that is lethal to 50% of the test animals.

In Vitro Cytotoxicity Assessment
In vitro assays are valuable for initial screening of the cytotoxic potential of nanoparticles. The

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a common method.

[21][22]

Methodology Overview:

Cell Culture: A suitable human cell line (e.g., lung epithelial cells) is cultured in a 96-well

plate.[22]

Nanoparticle Preparation: A stock solution of rhodium oxide nanoparticles is prepared and

dispersed in the cell culture medium at various concentrations.
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Cell Treatment: The cultured cells are exposed to the different concentrations of the

nanoparticle suspension for a specific duration (e.g., 24 hours).[22]

MTT Assay: After the exposure period, the MTT reagent is added to each well. Viable cells

with active mitochondria will reduce the yellow MTT to a purple formazan product.[22]

Data Acquisition: The amount of formazan produced is proportional to the number of viable

cells. The absorbance of the formazan solution is measured using a spectrophotometer.

Data Analysis: Cell viability is expressed as a percentage of the control (untreated) cells. The

concentration that causes a 50% reduction in cell viability (IC50) can be determined.

Visualized Workflows and Relationships
General Handling Workflow for Rhodium Oxide Powders
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General Handling Workflow for Rhodium Oxide Powders
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Caption: A flowchart illustrating the standard operating procedure for safely handling rhodium
oxide powders in a laboratory setting.

Hazard Mitigation Hierarchy for Rhodium Oxides

Hazard Mitigation Hierarchy for Rhodium Oxides
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Click to download full resolution via product page

Caption: A diagram showing the hierarchy of controls for mitigating hazards associated with

rhodium oxides, from most to least effective.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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